Cas no 2138513-45-6 (6-Ethoxy-2-(trifluoromethyl)quinolin-3-ol)

• Product Name: 6-Ethoxy-2-(trifluoromethyl)quinolin-3-ol
• CAS No: 2138513-45-6
• MF: C₁₂H₁₀F₃NO₂
• MW: 257.208513736725
• CID: 6306958
• PubChem ID: 165487622
• Update Time: 2025-10-29

6-Ethoxy-2-(trifluoromethyl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2138513-45-6
• EN300-801250
• 6-ethoxy-2-(trifluoromethyl)quinolin-3-ol
• 6-Ethoxy-2-(trifluoromethyl)quinolin-3-ol

• Inchi： 1S/C12H10F3NO2/c1-2-18-8-3-4-9-7(5-8)6-10(17)11(16-9)12(13,14)15/h3-6,17H,2H2,1H3
• InChI Key： PSEJLSJHPZXLCL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C2C=C(C=CC2=N1)OCC)O)(F)F

Computed Properties

• Exact Mass: 257.06636305g/mol
• Monoisotopic Mass: 257.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4Ų

Additional information on 6-Ethoxy-2-(trifluoromethyl)quinolin-3-ol

6-Ethoxy-2-(trifluoromethyl)quinolin-3-ol: A Comprehensive Overview

The compound 6-Ethoxy-2-(trifluoromethyl)quinolin-3-ol (CAS No. 2138513-45-6) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, catalysis, and advanced materials synthesis.

6-Ethoxy-2-(trifluoromethyl)quinolin-3-ol belongs to the quinoline family of heterocyclic compounds, which are widely studied for their versatile reactivity and biological activity. The molecule features a quinoline ring system with substituents at positions 2, 3, and 6. Specifically, the substituents include an ethoxy group at position 6, a trifluoromethyl group at position 2, and a hydroxyl group at position 3. These functional groups contribute to the compound's electronic properties, reactivity, and solubility.

Recent studies have highlighted the importance of trifluoromethyl groups in modulating the electronic characteristics of aromatic systems. The presence of this group in 6-Ethoxy-2-(trifluoromethyl)quinolin-3-ol enhances its electron-withdrawing capacity, making it a valuable precursor for the synthesis of advanced materials such as metal-free catalysts and organic semiconductors.

The ethoxy group at position 6 plays a crucial role in improving the compound's solubility in organic solvents, which is essential for its application in solution-based chemical processes. Additionally, the hydroxyl group at position 3 provides opportunities for further functionalization through various nucleophilic substitution or oxidation reactions.

One of the most promising applications of 6-Ethoxy-2-(trifluoromethyl)quinolin-3-ol lies in its use as a building block for constructing bioactive molecules. Researchers have demonstrated that this compound can be efficiently converted into potent inhibitors for key enzymes involved in metabolic disorders and neurodegenerative diseases.

In terms of synthesis, 6-Ethoxy-2-(trifluoromethyl)quinolin-3-ol can be prepared via a multi-step process involving Friedel-Crafts alkylation, oxidation, and substitution reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

The structural versatility of 6-Ethoxy-2-(trifluoromethyl)quinolin-3-ol also makes it an attractive candidate for use in photovoltaic devices and organic light-emitting diodes (OLEDs). Its ability to undergo π–π interactions and form ordered molecular assemblies is particularly advantageous for these applications.

Furthermore, the compound has been explored as a ligand in transition metal-catalyzed reactions due to its ability to coordinate with metal centers while maintaining its stability under reaction conditions.

In conclusion, 6-Ethoxy-2-(trifluoromethyl)quinolin